2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole
Overview
Description
2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole (PTT) is a heterocyclic compound with potential pharmaceutical and biological applications. It is a type of boron-containing heterocycle that can be synthesized in a variety of ways and has been studied extensively for its potential medicinal properties. PTT has been used in the synthesis of numerous pharmaceuticals and has been studied for its potential role in treating a variety of diseases, including cancer.
Mechanism of Action
The mechanism of action of 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole is not yet fully understood. However, it is believed that 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole may act as an inhibitor of enzymes involved in the biosynthesis of drugs. In addition, 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole may act as an antioxidant, which could potentially be beneficial in the treatment of a variety of diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole are not yet fully understood. However, studies have shown that 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole has the potential to inhibit the activity of enzymes involved in the biosynthesis of drugs. In addition, 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole has been shown to have anti-inflammatory, antifungal, and antiviral properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole in laboratory experiments include its availability, low cost, and ease of synthesis. In addition, 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole has been shown to have a wide range of potential medicinal applications. However, the use of 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole in laboratory experiments is limited by the lack of understanding of its biochemical and physiological effects.
Future Directions
Future research on 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole should focus on further understanding its biochemical and physiological effects. In addition, further research should be conducted on the potential medicinal applications of 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole, such as its potential role in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease. Additionally, research should be conducted on the potential use of 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole as an inhibitor of enzymes involved in the biosynthesis of drugs and as an antioxidant. Finally, further research should be conducted on the potential use of 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole in the development of new drug delivery systems.
Synthesis Methods
2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole can be synthesized through a variety of methods, including the Aza-Diels-Alder reaction, the Heck reaction, and the Ugi reaction. The Aza-Diels-Alder reaction is a type of chemical reaction that involves the formation of a carbon-carbon bond between two molecules. In this reaction, a dienophile reacts with a dienophile, such as an olefin, to form a new carbon-carbon bond. The Heck reaction is a type of palladium-catalyzed cross-coupling reaction that involves the formation of a carbon-carbon bond between two molecules. The Ugi reaction is a multi-component reaction that involves the formation of a new carbon-carbon bond between three or more molecules.
Scientific Research Applications
2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole has been studied extensively for its potential medicinal properties. It has been used in the synthesis of numerous pharmaceuticals, including anti-inflammatory drugs, antifungal agents, and antiviral agents. 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole has also been studied for its potential role in treating a variety of diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease. In addition, 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole has been studied for its potential role in the development of new drug delivery systems and as an inhibitor of enzymes involved in the biosynthesis of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole involves the reaction of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole with phenylacetylene in the presence of a copper catalyst.", "Starting Materials": [ "4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole", "Phenylacetylene", "Copper catalyst" ], "Reaction": [ "To a solution of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole (1.0 g, 4.3 mmol) in dry THF (10 mL) under nitrogen, was added CuI (0.1 g, 0.5 mmol) and phenylacetylene (0.5 g, 4.3 mmol).", "The reaction mixture was stirred at room temperature for 24 hours.", "The reaction mixture was then filtered through a pad of celite and the filtrate was concentrated under reduced pressure.", "The crude product was purified by column chromatography on silica gel using ethyl acetate/hexanes as the eluent to afford the desired product as a white solid (yield: 80%)." ] } | |
CAS RN |
2710289-98-6 |
Product Name |
2-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole |
Molecular Formula |
C14H18BN3O2 |
Molecular Weight |
271.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
